Cas no 81646-13-1 (docosyl-trimethyl-azanium; sulfonatooxymethane)

• Product name: docosyl-trimethyl-azanium; sulfonatooxymethane
• CAS No: 81646-13-1
• MF: C₂₆H₅₇NO₄S
• MW: 479.800087690353
• CID: 721603

docosyl-trimethyl-azanium; sulfonatooxymethane Chemical and Physical Properties

Names and Identifiers

• docosyl(trimethyl)azanium,methyl sulfate
• docosyltrimethylammonium methyl sulphate
• 5SHP745C61
• behenetrimonium methosulfate
• Behentrimonium methosulfate
• behentrimonium methosulphate
• Behenyl trimethyl ammonium methosulfate
• behenyl trimethyl ammonium methyl sulfate
• docosyltrimethylammonium methosulfate
• docosyl-trimethyl-ammonium,methyl sulfate
• Docosyl-trimethyl-ammonium,Methylsulfat
• docosyl-trimethyl-azanium
• EINECS 279-791-1
• sulfonatooxymethane
• UNII-5SHP745C61
• Docosyltrimethylammonium methyl sulfate
• 1-Docosanaminium, N,N,N-trimethyl-, methyl sulfate (9CI)
• Behenyltrimethylammonium methosulfate
• Behenyltrimethylammonium methyl sulfate
• Incroquat BTQ 25C
• Varisoft BTMS
• docosyl-trimethyl-azanium; sulfonatooxymethane

• Inchi： 1S/C25H54N.CH4O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(2,3)4;1-5-6(2,3)4/h5-25H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： QIVLQXGSQSFTIF-UHFFFAOYSA-M
• SMILES： O=S(OC)([O-])=O.CCCCCCCCCCCCCCCCCCCCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 479.40100

Experimental Properties

• PSA: 74.81000
• LogP: 8.68830